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Compound of Interest

Compound Name: Sulfabrom-d4

Cat. No.: B12387332

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Sulfabrom-d4, a deuterated analog of the sulfonamide antibiotic Sulfabrom.
Designed for researchers, scientists, and professionals in drug development, this document
details the compound's characteristics, experimental protocols for their determination, and
relevant biological pathways.

Core Physical and Chemical Properties

Sulfabrom-d4 is the deuterated form of Sulfabrom, a long-acting sulfonamide. The
incorporation of deuterium isotopes can offer advantages in metabolic studies and as internal
standards in analytical chemistry.

Data Presentation: Quantitative Properties of Sulfabrom-d4 and Sulfabrom
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Property Sulfabrom-d4 Sulfabrom Source(s)
Molecular Formula C12H9D4BrN4O2S C12H13BrN4O2S [1]
Molecular Weight 361.25 g/mol 357.23 g/mol [1][2]

CAS Number 2374858-36-1 116-45-0 [1][3]
Appearance Solid

Off-white to light

Color
yellow
Boiling Point Not available 568.3°C at 760 mmHg  [4]
Melting Point Not available Not available [4]
Density Not available 1.653 g/cm3 [4]
Soluble in
N DMSOSlIightly soluble )
Solubility , _ 10 mM in DMSO [2]
in methanolSlightly
soluble in water
Powder: -20°C for 3
years, 4°C for 2
Storage Conditions yearsin solvent: -80°C
for 6 months, -20°C
for 1 month

Experimental Protocols

Detailed methodologies for determining key physical properties of Sulfabrom-d4 are outlined
below. These protocols are based on established analytical techniques for organic compounds.
[SI6I7BICILON 1 1] [12][13][14]

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity.

Methodology:
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o Sample Preparation: A small, finely powdered sample of Sulfabrom-d4 is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower, more precise heating rate (1-
2°C per minute) near the expected melting point.

o Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting) are recorded.
This range is reported as the melting point.

o Replicates: The determination is performed in triplicate to ensure accuracy.

Determination of Solubility

Solubility is a fundamental property that influences a compound's formulation and
bioavailability.

Methodology:

o Solvent Selection: A range of solvents of varying polarities (e.g., water, methanol, ethanol,
acetone, dimethyl sulfoxide) are selected for testing.

o Sample Preparation: A precisely weighed amount of Sulfabrom-d4 (e.g., 1 mg) is placed
into a series of vials.

e Solvent Addition: A known volume of each solvent (e.g., 1 mL) is added to the respective
vials.

o Equilibration: The vials are agitated (e.g., using a vortex mixer or shaker) at a constant
temperature (e.g., 25°C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

o Observation and Quantification: The solutions are visually inspected for undissolved solid.
For quantitative analysis, the saturated solution is filtered, and the concentration of the
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dissolved Sulfabrom-d4 is determined using a suitable analytical technique, such as High-
Performance Liquid Chromatography (HPLC) with UV detection.

o Data Reporting: Solubility is reported in units such as mg/mL or mol/L.

Visualizations

The following diagrams illustrate the mechanism of action of sulfonamides and a typical

analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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